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Compound of Interest

Compound Name: Metam-sodium

Cat. No.: B121830 Get Quote

Metam-sodium is a potent soil fumigant and biocide that requires strict adherence to safety

and disposal protocols due to its high toxicity and hazardous decomposition products. For

researchers, scientists, and drug development professionals, understanding these procedures

is critical to ensure a safe laboratory environment and maintain regulatory compliance. This

guide provides essential, step-by-step information for the proper management and disposal of

Metam-sodium waste.

Immediate Safety and Handling Precautions
Before handling Metam-sodium, it is imperative to consult the Safety Data Sheet (SDS) and

be fully aware of the associated hazards. Metam-sodium is corrosive, causes severe skin

burns and eye damage, may cause an allergic skin reaction, and is very toxic to aquatic life

with long-lasting effects.[1][2][3][4]

Personal Protective Equipment (PPE): Always wear the following PPE when handling Metam-
sodium:

Gloves: Chemical-resistant gloves (e.g., tested according to EN 374).[1]

Eye Protection: Safety glasses with side shields or chemical goggles. A face shield may also

be necessary.

Clothing: A lab coat or chemical-resistant apron.
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Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of vapors or mists.[1][3] If sensory irritation (tearing, burning of the eyes or

nose) occurs, respiratory protection may be required, or work must cease.[5]

Incompatible Materials: Metam-sodium is incompatible with acids, peroxides, and acid halides.

[6] Contact with acids will liberate toxic gas (methyl isothiocyanate and hydrogen sulfide).[1][6]

It may also be corrosive to metals.[2][4][7]

Step-by-Step Disposal and Waste Management Plan
Important Note: There is no standard, recommended chemical neutralization procedure for

Metam-sodium in a laboratory setting. Its decomposition upon dilution or contact with acid

generates highly toxic and flammable gases.[6] Therefore, do not attempt to neutralize Metam-
sodium waste with acids or other chemicals. The primary and safest disposal method is

through a licensed hazardous waste management company.

Step 1: Segregate Metam-Sodium Waste

All materials contaminated with Metam-sodium, including unused product, solutions, grossly

contaminated PPE, and spill cleanup materials, must be collected as hazardous waste.

Use a dedicated, properly labeled, and sealed waste container. The container must be made

of a compatible material and approved for hazardous waste.[1]

Step 2: Labeling and Storage of Waste

Clearly label the waste container with "Hazardous Waste," "Metam-sodium," and the

appropriate hazard symbols (e.g., corrosive, toxic, environmentally hazardous).

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials, particularly acids.[8] The storage area should be locked to

prevent unauthorized access.[2][3][8]

Step 3: Managing Spills In the event of a spill, immediate action is required to contain the

material and protect personnel.

Evacuate: Evacuate non-essential personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Contain: For small spills, use a non-combustible absorbent material like sand, earth,

diatomaceous earth, or vermiculite to contain the spillage.[2][4][7] Do not use combustible

materials.

Collect: Carefully sweep or scoop up the absorbed material and place it into the designated

hazardous waste container.[2][4][7]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Step 4: Arranging for Professional Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for the pickup and disposal of the Metam-sodium waste.

Dispose of the contents and the container at an approved waste disposal plant or through an

industrial combustion plant.[1][4]

Do not empty Metam-sodium waste into drains or release it into the environment.[1][8] It is

very toxic to aquatic life.[1][2][3]

Step 5: Container Decontamination

Empty containers must be handled in the same way as the substance itself and should be

taken to an approved waste handling site for recycling or disposal.[1][2][4][7]

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning,

with the rinsate collected as hazardous waste.[8]

Quantitative Data Summary
The following table summarizes key hazard and classification data for Metam-sodium.
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Parameter Value Reference

UN Number 3267 [1][4]

UN Proper Shipping Name
CORROSIVE LIQUID, BASIC,

ORGANIC, N.O.S.
[1][4]

GHS Hazard Statements

H302, H314, H317, H318,

H332, H351, H361, H373,

H410

[2][3][4]

EU Hazard Statement
EUH031: Contact with acids

liberates toxic gas.
[1][4]

Metam-Sodium Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Metam-sodium
waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.researchgate.net/publication/237849204_THE_KINETICS_OF_THE_DECOMPOSITION_AND_SYNTHESIS_OF_SOME_DITHIOCARBAMATES
https://www.ars.usda.gov/arsuserfiles/20361500/pdf_pubs/P2122.pdf
https://www.researchgate.net/publication/237849204_THE_KINETICS_OF_THE_DECOMPOSITION_AND_SYNTHESIS_OF_SOME_DITHIOCARBAMATES
https://www.ars.usda.gov/arsuserfiles/20361500/pdf_pubs/P2122.pdf
https://arabjchem.org/dithiocarbamates-as-hazardous-remediation-agent-a-critical-review-on-progress-in-environmental-chemistry-for-inorganic-species-studies-of-20th-century/
https://esd.uga.edu/media/30/download
https://www.ars.usda.gov/arsuserfiles/20361500/pdf_pubs/P2122.pdf
https://www.researchgate.net/publication/237849204_THE_KINETICS_OF_THE_DECOMPOSITION_AND_SYNTHESIS_OF_SOME_DITHIOCARBAMATES
https://www.ars.usda.gov/arsuserfiles/20361500/pdf_pubs/P2122.pdf
https://www.benchchem.com/product/b121830?utm_src=pdf-body
https://www.benchchem.com/product/b121830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Workflow for the safe management and disposal of Metam-sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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